Cas no 1216532-26-1 (5-(4-methoxyphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine; bis(oxalic acid))

• Product Name: 5-(4-methoxyphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine; bis(oxalic acid)
• CAS No: 1216532-26-1
• MF: C₂₃H₂₆N₄O₁₀S
• MW: 550.538344860077
• CID: 6430737
• PubChem ID: 16807055
• Update Time: 2025-10-29

5-(4-methoxyphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine; bis(oxalic acid) Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine; bis(oxalic acid)
• 5-(4-methoxyphenyl)-N-(2-morpholinoethyl)thieno[2,3-d]pyrimidin-4-amine dioxalate
• SR-01000010615-1
• AKOS000811775
• 5-(4-methoxyphenyl)-N-(2-morpholin-4-ylethyl)thieno[2,3-d]pyrimidin-4-amine;oxalic acid
• F1143-0520
• 5-(4-METHOXYPHENYL)-N-[2-(MORPHOLIN-4-YL)ETHYL]THIENO[2,3-D]PYRIMIDIN-4-AMINE; BIS(OXALIC ACID)
• 1216532-26-1
• SR-01000010615

• Inchi： 1S/C19H22N4O2S.2C2H2O4/c1-24-15-4-2-14(3-5-15)16-12-26-19-17(16)18(21-13-22-19)20-6-7-23-8-10-25-11-9-23;2*3-1(4)2(5)6/h2-5,12-13H,6-11H2,1H3,(H,20,21,22);2*(H,3,4)(H,5,6)
• InChI Key： NEECUFKNCMOWGS-UHFFFAOYSA-N
• SMILES： C1N=C(NCCN2CCOCC2)C2C(C3=CC=C(OC)C=C3)=CSC=2N=1.C(O)(=O)C(O)=O.C(O)(=O)C(O)=O

Computed Properties

• Exact Mass: 550.13696421g/mol
• Monoisotopic Mass: 550.13696421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 501
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 237Ų

Additional information on 5-(4-methoxyphenyl)-N-2-(morpholin-4-yl)ethylthieno2,3-dpyrimidin-4-amine; bis(oxalic acid)

Comprehensive Analysis of 5-(4-methoxyphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine; bis(oxalic acid) (CAS No. 1216532-26-1)

The compound 5-(4-methoxyphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine; bis(oxalic acid) (CAS No. 1216532-26-1) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a thieno[2,3-d]pyrimidine core and morpholine and methoxyphenyl substituents, this compound is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a kinase inhibitor, a topic frequently searched in academic and industrial circles.

In recent years, the demand for novel kinase inhibitors has surged due to their therapeutic potential in treating various diseases. The thieno[2,3-d]pyrimidine scaffold, a key component of this compound, is known for its bioactivity and has been explored in the development of anticancer and anti-inflammatory agents. The presence of the morpholin-4-yl group enhances solubility and bioavailability, making it a valuable moiety in drug design. Additionally, the bis(oxalic acid) salt form improves stability, a critical factor for pharmaceutical formulations.

From an SEO perspective, users often search for terms like "kinase inhibitor thienopyrimidine," "morpholine derivatives in drug discovery," and "CAS 1216532-26-1 applications." These queries reflect the growing interest in targeted therapies and precision medicine. The compound’s mechanism of action, which involves modulating cellular signaling pathways, aligns with current trends in personalized healthcare. Its potential to address unmet medical needs makes it a hot topic in scientific discussions and patent filings.

The synthesis of 5-(4-methoxyphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine; bis(oxalic acid) involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Researchers also utilize computational modeling to predict its binding affinity with target proteins, a method increasingly popular in virtual screening campaigns.

Beyond its pharmaceutical potential, this compound is also studied for its physicochemical properties. The methoxyphenyl group contributes to its lipophilicity, while the bis(oxalic acid) salt form ensures better crystallinity. These characteristics are crucial for formulation scientists working on drug delivery systems. Furthermore, its stability under various pH conditions makes it a candidate for oral administration, a preferred route for many therapeutics.

In conclusion, 5-(4-methoxyphenyl)-N-2-(morpholin-4-yl)ethylthieno[2,3-d]pyrimidin-4-amine; bis(oxalic acid) (CAS No. 1216532-26-1) represents a promising scaffold in modern drug development. Its combination of a thieno[2,3-d]pyrimidine core and morpholine side chain offers a versatile platform for designing next-generation therapeutics. As research progresses, this compound is likely to play a pivotal role in addressing complex diseases, making it a subject of enduring scientific and commercial interest.